Cas no 2256060-62-3 (2-Bromo-4-fluoro-3-formylbenzonitrile)

• Product Name: 2-Bromo-4-fluoro-3-formylbenzonitrile
• CAS No: 2256060-62-3
• MF: C₈H₃BrFNO
• MW: 228.017924547195
• CID: 5057081
• Update Time: 2025-10-23

2-Bromo-4-fluoro-3-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-fluoro-3-formylbenzonitrile
• 2-Bromo-4-fluoro-3-formylbenzonitrile

• Inchi： 1S/C8H3BrFNO/c9-8-5(3-11)1-2-7(10)6(8)4-12/h1-2,4H
• InChI Key： PTTLPPPYUPVOFD-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC=C(C=1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.9
• Topological Polar Surface Area: 40.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-Bromo-4-fluoro-3-formylbenzonitrile

2-Bromo-4-fluoro-3-formylbenzonitrile: A Comprehensive Overview

The compound 2-Bromo-4-fluoro-3-formylbenzonitrile, with the CAS number NO2256060-62-3, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a bromine atom at position 2, a fluorine atom at position 4, and a formyl group at position 3 on a benzonitrile backbone. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of 2-Bromo-4-fluoro-3-formylbenzonitrile as a key intermediate in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can serve as a versatile building block for constructing complex molecular architectures. For instance, its ability to undergo nucleophilic aromatic substitution reactions has been exploited to develop novel heterocyclic compounds with potential therapeutic applications. The presence of the formyl group at position 3 further enhances its reactivity, enabling it to participate in condensation reactions that are crucial for forming peptide bonds or other functional groups.

In addition to its role in organic synthesis, 2-Bromo-4-fluoro-3-formylbenzonitrile has been investigated for its electronic properties. Computational studies have revealed that the bromine and fluorine substituents significantly influence the molecule's electron distribution, making it a promising candidate for applications in organic electronics. For example, derivatives of this compound have been proposed as components in organic light-emitting diodes (OLEDs) due to their ability to facilitate charge transport and emission properties.

The synthesis of 2-Bromo-4-fluoro-3-formylbenzonitrile typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the bromination of a fluorinated benzonitrile derivative followed by selective oxidation to introduce the formyl group. The challenge lies in achieving high yields while maintaining the integrity of the sensitive functional groups. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

Beyond its chemical synthesis, this compound has also been studied for its environmental impact and biodegradation properties. Initial assessments suggest that under certain conditions, 2-Bromo-4-fluoro-3-formylbenzonitrile can undergo microbial degradation, though further research is needed to fully understand its environmental fate. This information is critical for ensuring sustainable practices in its production and use.

In conclusion, 2-Bromo-4-fluoro-3-formylbenzonitrile stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, combined with recent breakthroughs in synthesis and application development, positions it as a valuable asset across multiple disciplines. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is likely to expand further.